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Compound of Interest

Compound Name: 1-(chloromethoxy)-3-nitrobenzene

CAS No.: 1357626-48-2

Cat. No.: B6327698

Get Quote

Executive Summary & Chemical Identity
1-(Chloromethoxy)-3-nitrobenzene (C₇H₆ClNO₃) is a highly reactive aryl chloromethyl ether.

In advanced drug development and organic synthesis, it functions as a specialized electrophilic

alkylating agent, often utilized to install 3-nitrophenoxymethyl protecting groups. However, its

structural combination of a labile chloromethyl ether linkage and a redox-active nitroaromatic

ring creates a severe, multi-faceted hazard profile requiring stringent, specialized handling

protocols.

Mechanistic Toxicology & Reactivity Profile
The danger of 1-(chloromethoxy)-3-nitrobenzene is rooted directly in its molecular kinetics.

Alkylating Carcinogenicity: The oxygen lone pair adjacent to the chloromethyl group highly

stabilizes the formation of an oxocarbenium ion intermediate. This facilitates rapid SN​1 and

SN​2 reactions with weak nucleophiles. In biological systems, this leads to aggressive

alkylation of DNA (e.g., at the N7 position of guanine), classifying chloromethyl ethers as

extremely potent, zero-tolerance carcinogens ([1]).
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Moisture-Induced Degradation: The electron-withdrawing meta-nitro group accelerates the

solvolysis of the ether linkage ([2]). Upon exposure to ambient humidity, the compound

rapidly hydrolyzes into 3-nitrophenol, formaldehyde, and hydrochloric acid (HCl) ([3]).

Nitroaromatic Toxicity: If absorbed systemically, the nitro group can undergo enzymatic

reduction, leading to methemoglobinemia—a condition where hemoglobin is oxidized,

severely impairing oxygen transport.
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Diagram 1: Moisture-induced degradation pathway of 1-(chloromethoxy)-3-nitrobenzene.

Quantitative Safety & Physicochemical Data
Because specific occupational exposure limits (PELs) for this exact derivative are not

universally codified, safety thresholds must be extrapolated from its parent class, chloromethyl

methyl ether (CMME), and nitrobenzene standards ([4]).

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.researchgate.net/publication/7528867_A_Kinetic_Study_of_the_Solvolyses_of_Methyl_and_Ethyl_Chloroglyoxalates
https://pubchem.ncbi.nlm.nih.gov/compound/Chloromethyl-Methyl-Ether
https://www.benchchem.com/product/b6327698/docs?utm_src=pdf-body-img#technical-safety-handling-guide-1-chloromethoxy-3-nitrobenzene
https://www.benchchem.com/product/b6327698/docs?utm_src=pdf-body#technical-safety-handling-guide-1-chloromethoxy-3-nitrobenzene
https://nj.gov/health/eoh/rtkweb/documents/fs/0391.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b6327698?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Parameter Value / Threshold
Experimental & Safety
Significance

Molecular Formula C₇H₆ClNO₃
Defines stoichiometric

calculations.

Molecular Weight 187.58 g/mol
Critical for calculating precise

molar equivalents.

Hydrolysis Products 3-Nitrophenol, CH₂O, HCl

Dictates strict anhydrous

handling to prevent toxic gas

release.

OSHA Action Level < 0.1% (Class Carcinogen)

Mandates handling exclusively

within a certified fume hood or

glovebox.

Storage Temperature 2°C to 8°C (Inert Gas)
Prevents thermal degradation

and minimizes vapor pressure.

¹H-NMR Diagnostic Peak ~5.9 ppm (singlet, -CH₂-)
Used to validate reagent

integrity prior to synthesis.

Self-Validating Experimental Protocols
To ensure both scientific integrity and operator safety, workflows utilizing 1-(chloromethoxy)-3-
nitrobenzene must be self-validating. This means incorporating diagnostic checkpoints that

confirm the reagent's state before proceeding.

Protocol 1: Anhydrous Reaction Setup & Reagent Validation
Causality: Using degraded reagent not only ruins reaction stoichiometry but also introduces

highly toxic formaldehyde and corrosive HCl into the reaction matrix, potentially causing

dangerous overpressurization.

Reagent Integrity Check (Self-Validation): Under a continuous argon stream, withdraw a 5 µL

aliquot of the reagent and dissolve it in anhydrous CDCl₃. Acquire a rapid ¹H-NMR spectrum.

Validation Criteria: Confirm the presence of the methylene singlet at ~5.9 ppm. If an

aldehydic proton peak (~9.8 ppm) or a broad hydroxyl peak is observed, the reagent has
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hydrolyzed and must be safely quenched.

Atmosphere Control: Purge a Schlenk flask using three rigorous vacuum/argon cycles.

Ambient humidity (even at 30% RH) is sufficient to rapidly degrade the reagent's surface

layer.

Syringe Transfer: Utilize a gas-tight Hamilton syringe equipped with a PTFE (Teflon) plunger.

Causality: Standard rubber or silicone plungers will rapidly degrade and swell upon

contact with electrophilic alkylating agents, leading to leaks and exposure.

Thermal Regulation: Cool the receiving reaction mixture to between -20°C and 0°C prior to

dropwise addition.

Causality: The alkylation of nucleophiles by aryl chloromethyl ethers is highly exothermic.

Uncontrolled thermal runaway can trigger the explosive decomposition of the nitroaromatic

ring ([5]).
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Diagram 2: Self-validating workflow for handling reactive aryl chloromethyl ethers.

Protocol 2: Quenching and Decontamination
Causality: Simply washing reaction vessels with water will generate gaseous formaldehyde and

HCl, exposing the operator to toxic fumes. The ether must be irreversibly converted into a

stable, non-volatile derivative.

Quench Preparation: In a heavily ventilated fume hood, prepare a 1:1 mixture of methanol

and concentrated aqueous ammonia (NH₄OH). Cool the mixture to 0°C.

Controlled Addition: Slowly transfer the reaction waste or excess reagent into the quenching

mixture while stirring vigorously.
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Causality: Ammonia acts as a potent nucleophile, displacing the chloride to form a stable,

water-soluble aminomethyl ether derivative, permanently neutralizing the alkylating hazard

without releasing formaldehyde.

pH Verification (Self-Validation): Test the solution with pH paper. It must remain basic (pH >

9) to ensure all generated hydrochloric acid has been neutralized.

Waste Segregation: Label the resulting mixture clearly as "Halogenated Toxic Aqueous

Waste - Contains Nitroaromatics" and dispose of it according to institutional hazardous waste

guidelines.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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